cis-2-Aminocyclohexanecarboxamide
Cat. No. B1271917
M. Wt: 142.2 g/mol
InChI Key: DXNKJRKPVQVDJW-RITPCOANSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][O:2][C:3](=[O:4])[CH:5]1[CH:6]([NH2:11])[CH2:7][CH2:8][CH2:9][CH2:10]1.[NH3:12]>>[O:2]=[C:3]([CH:5]1[CH:6]([NH2:11])[CH2:7][CH2:8][CH2:9][CH2:10]1)[NH2:12]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1CCCCC1N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=O)C1CCCCC1N
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][O:2][C:3](=[O:4])[CH:5]1[CH:6]([NH2:11])[CH2:7][CH2:8][CH2:9][CH2:10]1.[NH3:12]>>[O:2]=[C:3]([CH:5]1[CH:6]([NH2:11])[CH2:7][CH2:8][CH2:9][CH2:10]1)[NH2:12]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1CCCCC1N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=O)C1CCCCC1N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
